![molecular formula C13H13FN2O3S B2952105 N-(5-amino-2-methoxyphenyl)-4-fluorobenzene-1-sulfonamide CAS No. 519152-25-1](/img/structure/B2952105.png)
N-(5-amino-2-methoxyphenyl)-4-fluorobenzene-1-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(5-amino-2-methoxyphenyl)-4-fluorobenzene-1-sulfonamide, also known as AMFR-26, is a small molecule inhibitor that has shown potential in various scientific research applications. It is a sulfonamide-based compound that is synthesized using a multi-step process.
Mechanism of Action
N-(5-amino-2-methoxyphenyl)-4-fluorobenzene-1-sulfonamide works by inhibiting the activity of a protein called AMFR (autocrine motility factor receptor). This protein is involved in various cellular processes including cell migration, invasion, and proliferation. By inhibiting the activity of AMFR, N-(5-amino-2-methoxyphenyl)-4-fluorobenzene-1-sulfonamide can prevent the growth and spread of cancer cells and reduce inflammation.
Biochemical and Physiological Effects:
N-(5-amino-2-methoxyphenyl)-4-fluorobenzene-1-sulfonamide has been shown to have a variety of biochemical and physiological effects. In cancer cells, it can induce cell cycle arrest and apoptosis (programmed cell death). It can also inhibit the migration and invasion of cancer cells. In animal models of inflammation, it can reduce the levels of pro-inflammatory cytokines and decrease the infiltration of immune cells into affected tissues.
Advantages and Limitations for Lab Experiments
One advantage of using N-(5-amino-2-methoxyphenyl)-4-fluorobenzene-1-sulfonamide in lab experiments is its specificity. It specifically targets the activity of AMFR, which can reduce the risk of off-target effects. However, one limitation is that it may not be effective in all types of cancer or inflammation. Additionally, the synthesis of N-(5-amino-2-methoxyphenyl)-4-fluorobenzene-1-sulfonamide is complex and may not be easily scalable for large-scale experiments.
Future Directions
There are several future directions for the study of N-(5-amino-2-methoxyphenyl)-4-fluorobenzene-1-sulfonamide. One direction is to further investigate its potential as a treatment for neurodegenerative diseases. Another direction is to study its potential in combination with other cancer treatments such as chemotherapy or immunotherapy. Additionally, further studies are needed to determine its safety and efficacy in humans.
Synthesis Methods
The synthesis of N-(5-amino-2-methoxyphenyl)-4-fluorobenzene-1-sulfonamide involves a multi-step process that starts with the reaction of 5-amino-2-methoxybenzoic acid with thionyl chloride to form 5-chloro-2-methoxybenzoic acid. This intermediate is then reacted with 4-fluoroaniline to form 5-(4-fluoroanilino)-2-methoxybenzoic acid. The final step involves the reaction of this intermediate with sulfamide to form N-(5-amino-2-methoxyphenyl)-4-fluorobenzene-1-sulfonamide.
Scientific Research Applications
N-(5-amino-2-methoxyphenyl)-4-fluorobenzene-1-sulfonamide has shown potential in various scientific research applications. It has been studied for its anti-cancer properties and has shown promising results in inhibiting the growth of cancer cells. It has also been studied for its anti-inflammatory properties and has shown potential in reducing inflammation in animal models. Additionally, it has been studied for its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
N-(5-amino-2-methoxyphenyl)-4-fluorobenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13FN2O3S/c1-19-13-7-4-10(15)8-12(13)16-20(17,18)11-5-2-9(14)3-6-11/h2-8,16H,15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OJWSSYITSPFPEJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)N)NS(=O)(=O)C2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13FN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(5-amino-2-methoxyphenyl)-4-fluorobenzene-1-sulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.